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Compound of Interest

Compound Name: Obtucarbamate A

Cat. No.: B132262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Obtucarbamate A, a dicarbamate compound with the molecular formula C₁₁H₁₄N₂O₄ and a

molecular weight of 238.24 g/mol , has demonstrated biological activity, including antitussive

and antineuroinflammatory effects.[1] Effective in vivo evaluation of Obtucarbamate A
necessitates appropriate formulation to ensure solubility, stability, and bioavailability. Given its

poor water solubility, specialized vehicles are required for administration in animal models.

These application notes provide detailed protocols for the preparation of Obtucarbamate A
formulations suitable for in vivo studies.

Chemical Properties
A clear understanding of the physicochemical properties of Obtucarbamate A is fundamental

for formulation development.
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Property Value Source

CAS Number 6935-99-5 [1][2][3][4]

Molecular Formula C₁₁H₁₄N₂O₄

Molecular Weight 238.24 g/mol

Appearance Off-white to gray solid/powder

In Vitro Solubility
DMSO: ≥ 250 mg/mL (1049.36

mM)

In Vivo Formulation Protocols
The following protocols are designed to achieve a clear, homogenous solution of

Obtucarbamate A for in vivo administration. The selection of a specific formulation will depend

on the experimental design, including the route of administration and the required dosage.

Protocol 1: Aqueous Formulation with Co-solvents
This protocol utilizes a combination of DMSO, PEG300, and Tween-80 to solubilize

Obtucarbamate A in an aqueous saline solution.

Materials:

Obtucarbamate A

Dimethyl sulfoxide (DMSO), cell culture grade

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of Obtucarbamate A in DMSO. For example, to achieve a final

concentration of 2.08 mg/mL, a 20.8 mg/mL stock in DMSO can be prepared.
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In a sterile tube, add the required volume of the Obtucarbamate A DMSO stock solution

(10% of the final volume).

Add PEG300 to the tube (40% of the final volume) and mix thoroughly with the DMSO

solution.

Add Tween-80 (5% of the final volume) and vortex until the solution is homogenous.

Finally, add sterile saline to reach the final desired volume (45% of the final volume) and mix

until a clear solution is obtained.

Example for 1 mL of 2.08 mg/mL Formulation:

Start with 100 µL of 20.8 mg/mL Obtucarbamate A in DMSO.

Add 400 µL of PEG300 and mix.

Add 50 µL of Tween-80 and mix.

Add 450 µL of sterile saline and mix.

Component Percentage Volume for 1 mL

DMSO 10% 100 µL

PEG300 40% 400 µL

Tween-80 5% 50 µL

Saline 45% 450 µL

Final Concentration ≥ 2.08 mg/mL

Protocol 2: Formulation with Cyclodextrin
This protocol employs a solubilizing agent, sulfobutyl ether-β-cyclodextrin (SBE-β-CD), to

enhance the aqueous solubility of Obtucarbamate A.

Materials:
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Obtucarbamate A

Dimethyl sulfoxide (DMSO), cell culture grade

20% (w/v) SBE-β-CD in Saline

Procedure:

Prepare a stock solution of Obtucarbamate A in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add the required volume of the Obtucarbamate A DMSO stock solution

(10% of the final volume).

Add the 20% SBE-β-CD in saline solution to the tube to reach the final desired volume (90%

of the final volume).

Mix thoroughly until a clear solution is formed.

Example for 1 mL of 2.08 mg/mL Formulation:

Start with 100 µL of 20.8 mg/mL Obtucarbamate A in DMSO.

Add 900 µL of 20% SBE-β-CD in Saline and mix.

Component Percentage Volume for 1 mL

DMSO 10% 100 µL

20% SBE-β-CD in Saline 90% 900 µL

Final Concentration ≥ 2.08 mg/mL

Protocol 3: Oil-based Formulation
For oral or certain parenteral routes, an oil-based formulation can be utilized.

Materials:

Obtucarbamate A
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Dimethyl sulfoxide (DMSO), cell culture grade

Corn Oil

Procedure:

Prepare a stock solution of Obtucarbamate A in DMSO (e.g., 20.8 mg/mL).

In a sterile tube, add the required volume of the Obtucarbamate A DMSO stock solution

(10% of the final volume).

Add corn oil to the tube to reach the final desired volume (90% of the final volume).

Mix thoroughly until a clear solution is obtained. It is important to note that for dosing periods

exceeding half a month, this formulation should be used with caution.

Example for 1 mL of 2.08 mg/mL Formulation:

Start with 100 µL of 20.8 mg/mL Obtucarbamate A in DMSO.

Add 900 µL of Corn Oil and mix.

Component Percentage Volume for 1 mL

DMSO 10% 100 µL

Corn Oil 90% 900 µL

Final Concentration ≥ 2.08 mg/mL

Experimental Workflows and Signaling Pathways
To aid in the visualization of the formulation process and the potential mechanism of action of

Obtucarbamate A, the following diagrams are provided.
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Caption: Experimental workflow for the preparation of Obtucarbamate A formulation.
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Caption: Hypothetical signaling pathway for the anti-neuroinflammatory action of

Obtucarbamate A.

Stability and Storage
Stock Solutions: Obtucarbamate A stock solutions in DMSO should be aliquoted and stored

at -20°C for up to one month or -80°C for up to six months to prevent degradation from

repeated freeze-thaw cycles.
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Final Formulations: It is recommended to prepare fresh formulations for each experiment. If

short-term storage is necessary, store at 2-8°C and visually inspect for any precipitation

before use. The stability of the final formulations has not been extensively characterized and

should be determined empirically if long-term storage is required.

Safety Precautions
Obtucarbamate A is for research use only and should not be used in humans.

Handle the compound and all solvents in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and

safety glasses.

Consult the Safety Data Sheet (SDS) for Obtucarbamate A and all vehicle components for

detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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